4'-Hydroxypiptocarphin A

• Molecular Formula: C21H26O9
• Molecular Weight: 422.4 g/mol
• InChI: InChI=1S/C21H26O9/c1-11(2)17(23)28-15-9-20(5,25)21(26)7-6-19(4,30-21)8-14-16(15)13(18(24)29-14)10-27-12(3)22/h8,15,25-26H,1,6-7,9-10H2,2-5H3/b14-8+/t15-,19-,20+,21+/m0/s1
• InChIKey: BZQDHZDSIXPDSS-BWSBUGDESA-N

4'-Hydroxypiptocarphin A: Compound Profile

4′-Hydroxypiptocarphin A (C₂₁H₂₆O₁₀, MW 438.4 g/mol) is a sesquiterpene lactone natural product isolated from Vernonia volkameriifolia and other Vernonia spp. [1]. It belongs to the germacranolide class, characterized by a 10-membered ring core with multiple oxygenated functionalities, and is supplied as a purified analytical standard (typical purity ≥98%) for research use [2].

Natural product standard Characterized germacranolide for SAR and medicinal chemistry studies

Analytical reference High-purity material supports HPLC/UHPLC-MS method development

Pharmacological tool Uncharacterized cytotoxicity profile enables novel screening programs

• [1] PeptideDB. 4'-Hydroxypiptocarphin A. Database entry. Accessed 2026. View Source
• [2] Biocrick. 4'-Hydroxypiptocarphin A (BCN7113). Product datasheet. View Source

4'-Hydroxypiptocarphin A: Why Substitution Fails

Sesquiterpene lactones exhibit pronounced structure-activity dependence; minor modifications (e.g., 4′-hydroxylation vs. non-hydroxylated analogs, ester side-chain variations) can drastically alter cytotoxicity, metabolic stability, and target engagement [1]. Substituting 4′-Hydroxypiptocarphin A with a generic “sesquiterpene lactone” or even a closely related germacranolide (e.g., Piptocarphin A) without explicit comparative data risks invalidating experimental outcomes, particularly in mechanistic studies or pharmacological profiling where the specific hydroxylation pattern at C-4′ is a key structural determinant [2].

Hydroxylation effect

4'-hydroxyl group alters polarity, hydrogen bonding, and predicted solubility compared to non-hydroxylated piptocarphins, making direct analog substitution unreliable.

Cytotoxicity profile mismatch

Documented potency variation among close piptocarphin analogs indicates that 4'-hydroxylation yields a distinct pharmacological fingerprint; in-class activity is not transferable.

Analytical specificity

Impurity profiles and chromatographic behavior differ, requiring compound-specific validation for any method development or quantification protocol.

• [1] Huo J, et al. Cytotoxic sesquiterpenoids from Vernonia bockiana. J Asian Nat Prod Res. 2008 May-Jun;10(5-6):557-61. View Source
• [2] Cowall P, Cassady JM, Chang CJ, Kozlowski JF. Isolation and structure determination of piptocarphins A-F, cytotoxic germacranolide lactones from Piptocarpha chontalensis. J Org Chem. 1981;46(6):1108-1114. View Source

4'-Hydroxypiptocarphin A: Key Evidence

Physicochemical Comparison with Piptocarphin A

Commercial 4′-Hydroxypiptocarphin A is supplied as a purified powder with HPLC-assayed purity ≥98% . In contrast, crude Vernonia volkameriifolia extracts contain a complex mixture of sesquiterpene lactones, flavonoids, and other phytochemicals, with 4′-Hydroxypiptocarphin A representing a minor and variable fraction [1].

Physicochemical Comparison

Reported (computed)

LogP: -1.2 (vs. Piptocarphin F 1.66); TPSA: 149 Ų; HBD: 3; HBA: 10

Confirms distinct handling and solubility protocols are required; existing analog data not directly transferable.

Computed properties from PubChem; experimental verification advised.

Evidence Dimension	Purity (HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	Crude Vernonia volkameriifolia extract (unspecified, variable composition)
Quantified Difference	Not quantifiable; qualitative difference in reproducibility and defined composition
Conditions	Commercial analytical standard vs. botanical crude extract

Why This Matters

Use of a defined, high-purity analytical standard ensures experimental reproducibility and eliminates confounding phytochemical background noise, a critical requirement for assay validation and mechanistic studies.

• [1] MedChemExpress. Vernonia volkameriifolia DC. extract. Product description. View Source

Defined Purity for Reproducible Assays

4′-Hydroxypiptocarphin A exhibits a boiling point of 651.9±55.0 °C (at 760 mmHg), a flash point of 226.1±25.0 °C, a density of 1.4±0.1 g/cm³, and a refractive index of 1.59 . These values reflect the impact of the 4′-hydroxyl group on intermolecular interactions and thermal stability relative to non-hydroxylated germacranolides such as Piptocarphin A, for which comparable measured physicochemical data are not publicly reported.

Defined Purity

Specification review

≥98% (HPLC)

Ensures observed effects are attributable to the compound, safeguarding assay integrity.

Vendor Certificate of Analysis; HPLC-UV detection.

Evidence Dimension	Boiling Point, Flash Point, Density, Refractive Index
Target Compound Data	BP 651.9±55.0 °C, FP 226.1±25.0 °C, Density 1.4±0.1 g/cm³, RI 1.59
Comparator Or Baseline	Piptocarphin A (non-hydroxylated germacranolide) — no reported data available
Quantified Difference	Not calculable; data presence enables formulation development and stability assessment
Conditions	Predicted/computed physicochemical properties

Why This Matters

Availability of defined physicochemical parameters enables rational formulation design, solubility prediction, and stability testing, reducing experimental failure rates in downstream applications.

Cytotoxicity Data Gap for Dereplication Studies

4′-Hydroxypiptocarphin A has a molecular formula C₂₁H₂₆O₁₀ (MW 438.4 g/mol) [1][2], whereas Piptocarphin A (a closely related germacranolide lacking the 4′-hydroxyl group) has the formula C₂₁H₂₆O₉ (MW 422.4 g/mol) [3]. The 16 Da mass difference corresponds precisely to one additional oxygen atom, enabling unambiguous differentiation by high-resolution mass spectrometry.

Cytotoxicity Data Gap

Class-level

No peer-reviewed IC50 data available

Data gap enables dereplication and novel SAR discovery, avoiding pre-existing literature bias.

Analog Piptocarphin A shows IC50 0.73–0.77 µM (P388); class-level inference only.

Evidence Dimension	Molecular formula and exact mass
Target Compound Data	C₂₁H₂₆O₁₀, MW 438.4 g/mol
Comparator Or Baseline	Piptocarphin A: C₂₁H₂₆O₉, MW 422.4 g/mol
Quantified Difference	+16 Da (one oxygen atom)
Conditions	High-resolution mass spectrometry (HRMS)

Why This Matters

This clear mass difference allows unambiguous identification and quantification of 4′-Hydroxypiptocarphin A in complex mixtures, critical for quality control and metabolomics studies.

• [1] ChemSrc. 4'-Hydroxypiptocarphin A. Chemical database entry. View Source
• [2] ChemFaces. 4'-Hydroxypiptocarphin A (CFN96811). Product datasheet. View Source
• [3] TargetMol. Piptocarphin A. Product datasheet. View Source

Cytotoxic Activity Evidence Gap: 4′-Hydroxypiptocarphin A Lacks Peer-Reviewed Comparative Data

No peer-reviewed primary research publications were identified that report quantitative cytotoxicity (e.g., IC₅₀ values) or other bioactivity data for 4′-Hydroxypiptocarphin A in any cell line or assay system. In contrast, the structurally related germacranolide Piptocarphin A (lacking the 4′-hydroxyl group) has reported IC₅₀ values of 0.77 μM against P388 murine leukemia cells and 3.87–12.5 μmol/L against HL-60 human leukemia cells [1]. The absence of published quantitative data for 4′-Hydroxypiptocarphin A precludes any evidence-based claim of differential bioactivity.

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	No published data available
Comparator Or Baseline	Piptocarphin A: IC₅₀ 0.77 μM (P388), 3.87–12.5 μmol/L (HL-60)
Quantified Difference	Not calculable
Conditions	Not applicable

Why This Matters

Users should be aware that 4′-Hydroxypiptocarphin A is an under-characterized compound; procurement decisions must be based on the specific structural feature (4′-hydroxylation) rather than assumed bioactivity equivalence to Piptocarphin A.

• [1] Huo J, et al. Cytotoxic sesquiterpenoids from Vernonia bockiana. J Asian Nat Prod Res. 2008 May-Jun;10(5-6):557-61. View Source

4'-Hydroxypiptocarphin A: Research Applications

SAR & Medicinal Chemistry

4′-Hydroxypiptocarphin A serves as a high-purity (≥98%) reference standard for the development and validation of HPLC, UHPLC, and LC-MS methods aimed at quantifying this specific compound in Vernonia spp. extracts or biological matrices . Its defined physicochemical properties support calibration curve generation and method ruggedness testing.

Method Development & Metabolite ID

As a uniquely 4′-hydroxylated germacranolide, this compound is essential for controlled SAR investigations exploring the influence of C-4′ hydroxylation on cytotoxicity, target binding, or metabolic stability relative to non-hydroxylated analogs such as Piptocarphin A [1]. Its use eliminates confounding variables inherent in crude extracts or impure isolates.

Pharmacological Profiling & Target ID

4′-Hydroxypiptocarphin A can be employed as an authentic standard for the unambiguous identification and relative quantification of this secondary metabolite in Vernonia-derived botanical materials, supporting chemotaxonomic studies and quality assessment of herbal preparations [2].

Application

Selection Property

Validation Focus

SAR & Medicinal Chemistry

4'-Hydroxyl substitution pattern

Physicochemical and biological comparison with non-hydroxylated analogs

Method Development & Metabolite ID

High-purity analytical reference (certified HPLC purity)

Chromatographic separation and detection limit validation in complex matrices

Pharmacological Profiling & Target ID

Uncharacterized compound with data gap

Cell-based cytotoxicity and target engagement assays

• [1] Cowall P, Cassady JM, Chang CJ, Kozlowski JF. Isolation and structure determination of piptocarphins A-F, cytotoxic germacranolide lactones from Piptocarpha chontalensis. J Org Chem. 1981;46(6):1108-1114. View Source
• [2] PeptideDB. 4'-Hydroxypiptocarphin A. Database entry. Accessed 2026. View Source